Cas no 392297-60-8 (4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)
4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
- Benzamide, 4-bromo-N-[5-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
-
- Inchi: 1S/C17H12BrFN4O2S2/c18-11-3-1-10(2-4-11)15(25)21-16-22-23-17(27-16)26-9-14(24)20-13-7-5-12(19)6-8-13/h1-8H,9H2,(H,20,24)(H,21,22,25)
- InChI Key: DSWMITZHPJKZAV-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(SCC(NC2=CC=C(F)C=C2)=O)S1)(=O)C1=CC=C(Br)C=C1
Experimental Properties
- Density: 1.70±0.1 g/cm3(Predicted)
- pka: 7.22±0.50(Predicted)
4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-0858-2μmol |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-5μmol |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-10μmol |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-20μmol |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-1mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-2mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-3mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-4mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-5mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0858-10mg |
4-bromo-N-[5-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide |
392297-60-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
Chemical Profile of 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392297-60-8)
4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 392297-60-8, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple functional groups, including a bromine substituent, a fluorophenyl moiety, and a thiadiazole core, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.
The molecular structure of 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is characterized by a benzamide group linked to a thiadiazole ring. The thiadiazole core is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a bromine atom at the 4-position of the benzene ring enhances the compound's reactivity and potential for further chemical modifications. Additionally, the presence of a fluorophenyl group and a carbamoylmethylsulfanyl moiety adds complexity to its structure, which may contribute to its unique pharmacological profile.
Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. These compounds have been extensively investigated for their ability to interact with various biological targets. For instance, research has demonstrated that thiadiazole-based molecules can modulate enzyme activity and receptor binding, making them valuable candidates for treating chronic diseases such as cancer and inflammation-related disorders. The specific arrangement of functional groups in 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide suggests that it may possess similar properties, although further experimental validation is required to confirm these hypotheses.
The fluorine atom in the 4-fluorophenyl group is particularly noteworthy due to its electronic effects on the surrounding atoms. Fluorine is known to enhance metabolic stability and binding affinity in drug molecules. By influencing the electronic distribution within the molecule, fluorine can alter the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects. This feature makes 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide an attractive candidate for further development in medicinal chemistry.
The carbamoylmethylsulfanyl group adds another layer of complexity to the molecular structure. This functional group is known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. In drug design, such groups are often incorporated to enhance the interactions between the molecule and its target site. The presence of this moiety in 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide suggests that it may exhibit strong binding capabilities with biological targets, which could be exploited for therapeutic purposes.
In light of these structural features, researchers have been exploring synthetic routes to modify and optimize this compound for various applications. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, allowing for rapid screening and evaluation of its biological activities. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying promising lead compounds.
The potential applications of 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide extend across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its structural features hint at potential anticancer properties, particularly in targeting enzymes involved in cell proliferation and survival. The compound's ability to interact with biological targets at multiple levels makes it a versatile tool for drug discovery.
The bromine substituent at the 4-position of the benzene ring provides an opportunity for further derivatization. Brominated compounds are frequently used in medicinal chemistry due to their reactivity and ability to form covalent bonds with biological targets. By introducing additional functional groups or modifying existing ones, researchers can fine-tune the pharmacological properties of 4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylenzyme benzamide, potentially leading to more effective therapeutic agents.
In conclusion,392297608, 39bromo-N-(5-{(()carbamoylmethyl sulfanyl)-1,3,
40>thiadiazo>lyl>benzamid>e
>is a structurally complex molecule with multiple functional groups that contribute
to its unique pharmacological profile。Further research is warranted to fully
elucidate its biological activities and therapeutic potential。The combination
of synthetic chemistry advancements and computational modeling will be crucial
in optimizing this compound for future drug development。The study
392297-60-8 (4-bromo-N-5-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)